Cas no 1312942-14-5 (2-(Cyclopropylamino)pyrimidine-5-boronic acid)

• Product Name: 2-(Cyclopropylamino)pyrimidine-5-boronic acid
• CAS No: 1312942-14-5
• MF: C₇H₁₀BN₃O₂
• MW: 178.984200954437
• MDL: MFCD18259229
• CID: 2190325
• PubChem ID: 58368885
• Update Time: 2025-05-25

2-(Cyclopropylamino)pyrimidine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Cyclopropylamino)pyrimidine-5-boronic acid
• (2-(Cyclopropylamino)pyrimidin-5-yl)boronic acid
• [2-(cyclopropylamino)pyrimidin-5-yl]boronic acid
• AKOS025286911
• AS-69237
• SB57696
• Boronic acid, B-[2-(cyclopropylamino)-5-pyrimidinyl]-
• 2-(Cyclopropylamino)-5-pyrimidinylboronic acid
• 2-(CYCLOPROPYLAMINO)PYRIMIDIN-5-YLBORONIC ACID
• CS-0175298
• (2-(cyclopropylamino)pyrimidin-5-yl)boronicacid
• 1312942-14-5
• I12607
• DB-312836
• SCHEMBL12401821
• MFCD18259229
• DTXSID40729147
• (2-(Cyclopropylamino)pyrimidin-5-yl)boronic acid(contains varying amounts of Anhydride)

• MDL： MFCD18259229
• Inchi： 1S/C7H10BN3O2/c12-8(13)5-3-9-7(10-4-5)11-6-1-2-6/h3-4,6,12-13H,1-2H2,(H,9,10,11)
• InChI Key： QJEUYETUMSOZKR-UHFFFAOYSA-N
• SMILES： OB(C1C=NC(=NC=1)NC1CC1)O

Computed Properties

• Exact Mass: 179.08700
• Monoisotopic Mass: 179.0866067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• PSA: 78.27000
• LogP: -1.19630

Additional information on 2-(Cyclopropylamino)pyrimidine-5-boronic acid

Comprehensive Overview of 2-(Cyclopropylamino)pyrimidine-5-boronic acid (CAS No. 1312942-14-5)

2-(Cyclopropylamino)pyrimidine-5-boronic acid (CAS No. 1312942-14-5) is a highly versatile boronic acid derivative widely used in pharmaceutical research, organic synthesis, and material science. This compound belongs to the class of pyrimidine boronic acids, which are critical intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and agrochemical development. Its unique structure, featuring a cyclopropylamino group and a boronic acid moiety, makes it invaluable for constructing complex molecular architectures.

The growing interest in 2-(Cyclopropylamino)pyrimidine-5-boronic acid is driven by its applications in targeted drug design, particularly in oncology and antiviral therapies. Researchers are increasingly exploring its potential as a kinase inhibitor precursor, aligning with the surge in demand for personalized medicine. With the rise of AI-driven drug discovery, this compound has gained attention for its compatibility with high-throughput screening and computational modeling, addressing frequent user queries like "boronic acids in drug development" or "pyrimidine derivatives for cancer treatment."

From a synthetic perspective, CAS No. 1312942-14-5 exemplifies the importance of boron-containing compounds in green chemistry. Its stability under mild conditions and compatibility with water-tolerant reactions resonate with trends toward sustainable methodologies. Laboratories frequently search for "stable boronic acids for coupling" or "cyclopropylamine derivatives," highlighting its relevance. The compound’s crystalline purity and solubility profiles further enhance its utility in catalytic systems and ligand design.

In material science, 2-(Cyclopropylamino)pyrimidine-5-boronic acid contributes to advancements in organic electronics and sensor technologies. Its ability to form stable covalent organic frameworks (COFs) addresses searches like "boronic acids for sensors" or "pyrimidine-based materials." The compound’s electron-deficient pyrimidine ring also makes it a candidate for n-type semiconductors, a hot topic in renewable energy research.

Quality control and handling of CAS No. 1312942-14-5 require adherence to stringent protocols, as users often inquire about "boronic acid storage conditions" or "pyrimidine derivative stability." Proper anhydrous storage and protection from light are recommended to maintain its reactivity. Analytical techniques like HPLC and NMR are essential for verifying its purity, a common concern among purchasers.

In summary, 2-(Cyclopropylamino)pyrimidine-5-boronic acid is a pivotal compound bridging multiple scientific disciplines. Its role in cutting-edge research and alignment with industry trends ensures its continued prominence. For researchers seeking reliable building blocks or pharmaceutical intermediates, this compound offers a robust solution backed by extensive literature and practical validation.